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Compound of Interest

Compound Name: 3-Bromohexane

Cat. No.: B146008 Get Quote

Essential Safety and Handling Guide for 3-
Bromohexane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Bromohexane. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: 3-Bromohexane

CAS Number: 3377-87-5

Molecular Formula: C₆H₁₃Br

Primary Hazards:

Flammable liquid and vapor.[1][2]

Harmful if swallowed.[2]

Causes skin and serious eye irritation.[3][4]

May cause respiratory irritation.[3][4]
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May cause long-lasting harmful effects to aquatic life.[2]

Personal Protective Equipment (PPE)
When handling 3-Bromohexane, it is crucial to use appropriate personal protective equipment

to prevent exposure. The following table summarizes the required PPE.

PPE Category Specification

Eye and Face Protection

Chemical safety goggles or a face shield are

required. All eye and face protection must be

tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).

[1][3][5]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][6] This includes a

lab coat, and for larger quantities, impervious

clothing and boots may be necessary.[3][7]

Hand Protection

Handle with chemical-resistant gloves. Gloves

must be inspected prior to use.[3] After use,

contaminated gloves should be disposed of in

accordance with applicable laws and good

laboratory practices.[3][5]

Respiratory Protection

If exposure limits are exceeded or if irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1] For

situations with a risk of high vapor

concentrations, a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges, or a full-face

supplied air respirator should be used.[3]

Operational Plan: Handling and Disposal
1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.[5][7]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[6][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][8]

Use only non-sparking tools to prevent ignition.[1][6]

Ground and bond containers and receiving equipment to prevent static discharge.[8]

2. Handling Procedure:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.[1][9]

Avoid inhalation of vapor or mist.[1][9]

Do not eat, drink, or smoke when using this product.[8]

Keep the container tightly closed when not in use.[1][8]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][8][9]

Keep the container tightly closed.[1][9]

Store away from heat, sparks, and open flames.[1][9]

Store away from incompatible materials such as oxidizing agents.[5][7]

4. Spill Response:

Remove all sources of ignition.[1][3][9]
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Use personal protective equipment.[3][9]

Absorb the spill with an inert, non-combustible material such as sand or earth.[1][7]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Do not touch spilled material.[7]

Prevent entry into sewers or confined areas.[7]

5. Disposal Plan:

Dispose of contents and containers to an approved waste disposal plant.[1]

Waste must be classified as hazardous.[10]

Follow all federal, state, and local regulations for hazardous waste disposal.[6][7]

Do not allow the material to be released into the environment.[8][11]

Emergency First-Aid Procedures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][12]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. If skin irritation persists, call a physician.[1][12]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1][12]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[1][3][12]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://dept.harpercollege.edu/chemistry/msds/Bromohexane%201-.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/1-Bromohexane.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0081806&productDescription=3-BROMOHEXANE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2ignx.PDF
https://www.fishersci.com/store/msds?partNumber=AAL0081806&productDescription=3-BROMOHEXANE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2ignx.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2ignx.PDF
https://www.fishersci.com/store/msds?partNumber=AAL0081806&productDescription=3-BROMOHEXANE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15166&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC107040025&countryCode=US&language=en
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2ignx.PDF
https://wap.guidechem.com/encyclopedia/3-bromohexane-dic11664.html
https://cn.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar3377-86-4.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0081806&productDescription=3-BROMOHEXANE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0081806&productDescription=3-BROMOHEXANE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0081806&productDescription=3-BROMOHEXANE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0081806&productDescription=3-BROMOHEXANE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Bromohexane%201-.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b146008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 3-Bromohexane

1. Preparation

2. Handling

3. Storage 4. Disposal

Emergency Procedures

Don Appropriate PPE
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Keep Container Closed
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Transfer to Waste Management
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spill_response

Follow Spill Response Protocol

Personal Exposure

first_aid

Administer First Aid & Seek Medical Attention

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages for safely handling 3-Bromohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

